Cas no 1270209-27-2 ((1R)-1-(pyrazin-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(pyrazin-2-yl)ethan-1-amine
• CAS No: 1270209-27-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 1089946
• PubChem ID: 68878776
• Update Time: 2025-05-26

(1R)-1-(pyrazin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Pyrazin-2-yl)ethanamine
• (1R)-1-pyrazin-2-ylethanamine
• (R)-1-Pyrazin-2-yl-ethylame
• (1R)-1-(pyrazin-2-yl)ethan-1-amine
• A930241
• (R)-1-(pyrazin-2-yl)ethan-1-amine
• (AlphaR)-alpha-methyl-2-pyrazinemethanamine
• SCHEMBL4016590
• J-501739
• 1270209-27-2
• C93144
• CS-0444003
• 2-Pyrazinemethanamine, alpha-methyl-, (alphaR)-
• EN300-155512
• DTXSID50739191
• (R)-1-Pyrazin-2-yl-ethylame;(1R)-1-pyrazin-2-ylethanamine;(R)-1-(Pyrazin-2-yl)ethanamine
• AKOS017405930

• MDL： MFCD18690679
• Inchi： 1S/C6H9N3/c1-5(7)6-4-8-2-3-9-6/h2-5H,7H2,1H3/t5-/m1/s1
• InChI Key： IIGXIHLJMZQHJY-RXMQYKEDSA-N
• SMILES： N[C@H](C)C1C=NC=CN=1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 215.0±25.0 °C at 760 mmHg
• Flash Point: 106.1±10.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1R)-1-(pyrazin-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R)-1-(pyrazin-2-yl)ethan-1-amine

Recent Advances in the Application of (1R)-1-(pyrazin-2-yl)ethan-1-amine (CAS: 1270209-27-2) in Chemical Biology and Pharmaceutical Research

The compound (1R)-1-(pyrazin-2-yl)ethan-1-amine (CAS: 1270209-27-2) has recently emerged as a key chiral building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Its unique pyrazine scaffold and stereospecific amine functionality make it a versatile intermediate for asymmetric synthesis and drug discovery programs. Recent studies have highlighted its potential as a pharmacophore in the design of kinase inhibitors and antimicrobial agents, with several patent applications filed in 2023-2024 demonstrating its incorporation into lead compounds showing nanomolar activity against resistant bacterial strains.

A 2024 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c02018) demonstrated the compound's utility in creating selective dopamine D3 receptor modulators. Researchers utilized (1R)-1-(pyrazin-2-yl)ethan-1-amine as a chiral precursor to develop a series of analogues showing >100-fold selectivity over D2 receptors, with compound 14b exhibiting promising pharmacokinetic properties in rodent models of Parkinson's disease. The stereochemical integrity of the (R)-configuration proved critical for receptor binding affinity, as evidenced by comparative studies with its (S)-enantiomer and racemic mixtures.

In antimicrobial applications, a Nature Communications paper (2023, 14:7892) reported the compound's incorporation into novel quorum-sensing inhibitors targeting Pseudomonas aeruginosa. The pyrazine moiety served as an effective bioisostere for natural autoinducer molecules, while the chiral amine enabled precise spatial orientation of pharmacophores. Molecular dynamics simulations revealed that the (R)-configuration optimally occupied the LasR binding pocket, with lead compounds showing 80% reduction in biofilm formation at sub-MIC concentrations.

Significant progress has also been made in synthetic methodology development for 1270209-27-2. A 2024 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.3c00412) described a continuous-flow asymmetric reductive amination process achieving 99% ee at kilogram scale, addressing previous challenges in large-scale production. This technological advancement has enabled broader evaluation of the compound in preclinical studies, with current Good Manufacturing Practice (cGMP) batches now available from several specialty chemical suppliers.

The compound's safety profile has been systematically evaluated in recent toxicological studies. A 2023 regulatory dossier submitted to the European Medicines Agency reported no genotoxicity concerns in standard battery tests, with an acceptable acute oral toxicity profile (LD50 > 2000 mg/kg in rats). These findings support its growing use as an intermediate in drug development pipelines, particularly for CNS-targeted therapeutics where blood-brain barrier penetration is required.

Ongoing research directions include exploration of the compound's metal-chelating properties for radiopharmaceutical applications, with preliminary PET imaging studies showing promising results in tumor-targeting conjugates. Additionally, its potential as a fragment in fragment-based drug discovery is being actively investigated, with several pharmaceutical companies including it in their screening libraries. The unique combination of hydrogen bond donor/acceptor capacity and conformational rigidity makes this chiral amine particularly valuable for structure-activity relationship studies in modern drug design.